Cas no 82867-72-9 (acetyl-tyrosyl-prolyl-methylasparaginamide)

• Product name: acetyl-tyrosyl-prolyl-methylasparaginamide
• CAS No: 82867-72-9
• MF: C₂₁H₂₉N₅O₆
• MW: 447.48486495018
• CID: 988272

acetyl-tyrosyl-prolyl-methylasparaginamide Chemical and Physical Properties

Names and Identifiers

• acetyl-tyrosyl-prolyl-methylasparaginamide

• Inchi： 1S/C21H29N5O6/c1-12(27)24-16(11-18(23)29)20(31)25(2)21(32)17-4-3-9-26(17)19(30)15(22)10-13-5-7-14(28)8-6-13/h5-8,15-17,28H,3-4,9-11,22H2,1-2H3,(H2,23,29)(H,24,27)/t15-,16-,17-/m0/s1
• InChI Key： KWJZFJLWRATYMZ-ULQDDVLXSA-N
• SMILES： C(N(C(=O)[C@@H]1CCCN1C(=O)[C@H](CC1C=CC(O)=CC=1)N)C)(=O)[C@H](CC(N)=O)NC(C)=O

Computed Properties

• Exact Mass: 447.211784
• Monoisotopic Mass: 447.211784
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176

Experimental Properties

• Density: 1.345
• Boiling Point: 845.2°C at 760 mmHg
• Flash Point: 465°C
• Refractive Index: 1.599